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Compound of Interest

1-Bromo-3-(1-propen-2-
Compound Name:

yl)benzene
CAS No.: 25108-58-1
Cat. No.: B3034903

Get Quote

Executive Summary

3-Bromoisopropenylbenzene (CAS: 25108-58-1), systematically known as 1-bromo-3-(prop-1-
en-2-yl)benzene, is a highly versatile, bifunctional aromatic building block. Widely utilized in
advanced organic synthesis, materials science, and active pharmaceutical ingredient (API)
development, its dual reactivity stems from an electrophilic meta-bromo substituent and a
nucleophilic, radical-prone isopropenyl group. This whitepaper provides drug development
professionals and synthetic chemists with an authoritative guide on its physicochemical
properties, structural causality of hazards, and self-validating handling protocols.

Physicochemical Profiling & Structural Causality

To safely manipulate 3-bromoisopropenylbenzene, one must first understand how its physical
properties dictate its macroscopic behavior in the laboratory[1].

Quantitative Property Matrix
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Property Value Causality / Implication
Unique identifier for safety
CAS Number 25108-58-1 _
tracking[2].
Contains a halogen and an
Molecular Formula C9H9Br
unsaturated alkene[3].
] High mass-to-volatility ratio;
Molecular Weight 197.07 g/mol o
dense liquid[1].
Requires reduced pressure for
Boiling Point 68-71 °C (at 2 Torr) safe distillation to avoid
thermal degradation[1].
Heavier than water; will form
Density 1.3765 g/lcm3 the bottom layer in aqueous

extractions[1].

Storage Temperature

2-8 °C (Cold-chain)

Low thermal energy prevents
the isopropenyl group from
overcoming the activation

barrier for auto-polymerization.

Structural Causality: The molecule possesses two distinct reactive domains. The meta-

substituted bromine atom is a robust electrophile, ideal for transition-metal-catalyzed cross-

coupling. Conversely, the isopropenyl group (-C(CH3)=CH2) is an electron-rich alkene.

Because it is sterically unhindered, it is highly susceptible to radical initiation and peroxide

formation, which dictates its primary storage hazards.

Hazard Profile & Safety Data (SDS Core)

As a combustible liquid with reactive functional groups, 3-bromoisopropenylbenzene requires
stringent hazard mitigation[4]. According to standardized safety data, the compound triggers
several critical hazard statements[5]:

e H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The lipophilic nature of
the aromatic ring allows the molecule to easily penetrate lipid bilayers. Once absorbed, the
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alkene acts as a mild alkylating agent, disrupting cellular membranes and causing acute
localized irritation[4].

o H335 (May cause respiratory irritation): Its boiling point profile indicates sufficient volatility at
room temperature to pose an inhalation risk, necessitating fume hood handling[6].

o H227 (Combustible liquid): Vapor accumulation in non-ventilated storage environments can
reach lower explosive limits (LEL)[6].
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Diagram illustrating structural hazards of 3-bromoisopropenylbenzene and mitigation
strategies.

Self-Validating Handling & Storage Protocols

To maintain chemical integrity and laboratory safety, researchers must implement a self-
validating storage and transfer system.

Step-by-Step Schlenk Line Transfer Protocol

o System Evacuation: Connect the reagent receiving flask to a Schlenk line. Pull a high
vacuum (<0.1 Torr) for 3 minutes, then backfill with high-purity Argon. Repeat this cycle three
times.

o Validation Check: A stable vacuum gauge reading during the static vacuum phase
confirms a leak-free system, ensuring zero ambient oxygen ingress.

o Temperature Equilibration: Allow the sealed reagent vial to warm from 2-8 °C to room
temperature before opening.

o Causality: Opening a cold vial causes immediate atmospheric moisture condensation.
Water will poison sensitive organometallic catalysts in downstream applications.

o Positive Pressure Transfer: Use a gas-tight syringe, pre-purged with Argon, to extract the
liquid under a positive flow of inert gas.

o Validation Check: Visually inspect the liquid in the syringe. If the liquid appears yellow or
highly viscous, auto-polymerization or oxidative degradation has occurred. The protocol
dictates halting the experiment and discarding the batch.

Synthetic Utility: Palladium-Catalyzed Suzuki-
Miyaura Coupling

3-bromoisopropenylbenzene is frequently utilized to install an isopropenylphenyl moiety into
complex drug scaffolds via transition-metal catalysis. The meta-position of the bromine ensures
minimal steric hindrance during the oxidative addition phase of the catalytic cycle.
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Step 1: Reagent Prep  Glovebox handling under Argon

Transfer

Step 2: Catalyst Activation Pd(PPh3)4 in degassed solvent

Initiate Catalytic Cycle

Step 3: Coupling Reaction  Add boronic acid, heat to 80°C

Reaction Completion

Step 4: Quench & Extract Cool to RT, aqueous workup

Isolate Organic Layer

Step 5: Purification  Silica gel chromatography
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Step-by-step experimental workflow for palladium-catalyzed Suzuki-Miyaura cross-coupling.
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Step-by-Step Methodology

Reagent Preparation: Inside an Argon-filled glovebox, combine 3-bromoisopropenylbenzene
(1.0 equiv), the target aryl boronic acid (1.2 equiv), and a base (e.g., K2C0O3, 2.0 equiv) in a
heavy-walled Schlenk tube.

Catalyst Activation: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 equiv).
o Causality: The Pd(0) species is required to undergo oxidative addition into the C-Br bond.
Solvent Addition: Inject a rigorously degassed Toluene/H20 mixture (4:1 v/v).

o Causality: Degassing is critical; residual oxygen will irreversibly oxidize the Pd(0) catalyst
to an inactive Pd(ll) species, halting the reaction.

Heating & Reaction: Seal the tube and heat to 80 °C for 12 hours.

o Validation Check: Monitor the reaction via LC-MS. The complete disappearance of the
starting material peak (m/z ~196) validates successful catalytic turnover.

Quench & Extraction: Cool the vessel to room temperature, quench with deionized water,
and extract the aqueous layer with ethyl acetate. Dry the combined organic layers over
anhydrous Na2S04.

Emergency Response & Spill Mitigation

In the event of an accidental release, standard operating procedures must be adapted to the

specific chemical properties of the isopropenyl group.

Small Spills: Cover the spill with an inert, non-combustible absorbent material such as
diatomaceous earth or clean sand.

o Causality: Do not use combustible absorbents like sawdust or paper towels. The high
surface area combined with the reactive alkene can trigger an exothermic auto-
polymerization reaction, leading to spontaneous combustion.

Dermal Exposure: Flush the affected area immediately with copious amounts of water and
soap[5].

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://file.bldpharm.com/static/upload/prosds/bldsds/778/SDS-BD00777901.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Causality: Because 3-bromoisopropenylbenzene is highly lipophilic (insoluble in water),
mechanical flushing with water alone is insufficient. Surfactants (soap) are strictly required
to emulsify and remove the chemical from the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-bromo-3-(prop-1-en-2-yl)benzene CAS#: 25108-58-1 [chemicalbook.com]
e 2. 1-bromo-3-(prop-1-en-2-yl)benzene | 25108-58-1 [chemicalbook.com]

¢ 3. PubChemLite - 25108-58-1 (C9H9Br) [pubchemlite.lcsb.uni.lu]

e 4. aksci.com [aksci.com]

¢ 5. file.bldpharm.com [file.bldpharm.com]

¢ 6. 2039-86-3|1-Bromo-3-vinylbenzene|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide & Safety Data Profile: 3-
Bromoisopropenylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034903/docs#in-depth-technical-guide-safety-data-
profile-3-bromoisopropenylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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